4-Iodo-5-methyl-2-nitroaniline
Overview
Description
4-Iodo-5-methyl-2-nitroaniline is a chemical compound with the CAS Number: 335349-58-1 . It has a molecular weight of 278.05 . The IUPAC name for this compound is this compound . It is also known by other names such as 4-Iodo-6-nitro-m-toluidine, 5-Amino-2-iodo-4-nitrotoluene, and 2-Amino-5-iodo-4-methylnitrobenzene .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7IN2O2/c1-4-2-6 (9)7 (10 (11)12)3-5 (4)8/h2-3H,9H2,1H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid at ambient temperature . It has a boiling point of 166-169 degrees Celsius .Scientific Research Applications
Molecular Structure and Intermolecular Interactions :
- The study of 2-iodo-5-nitroaniline and related compounds reveals insights into hydrogen bonds, iodo...nitro interactions, and aromatic pi...pi stacking interactions, crucial for understanding molecular frameworks (Garden et al., 2002).
Application in Photoluminescent Materials :
- A novel photoluminescent Cd(II)–organic framework shows rapid and efficient fluorescence sensing for trace amounts of Fe3+ ions and nitroaromatic compounds, including 4-nitroaniline and 2-methyl-4-nitroaniline (Yang et al., 2016).
Crystallography and Solid State Chemistry :
- Studies on the crystal polymorphs of 2-iodo-4-nitroaniline provide valuable insights into its solid-state behavior, with potential applications in materials science (Kelly et al., 2010).
Chemical Synthesis and Optimization :
- Research into the synthesis and process optimization of 5-iodo-2-methyl-benzimidazole, a related compound, highlights the importance of understanding reaction conditions and yields, which is significant for chemical manufacturing (Jiang Shi-chun, 2011).
Analytical Chemistry Applications :
- The voltammetric determination of Ioxynil and 2-methyl-3-nitroaniline using modified electrodes showcases the role of 4-Iodo-5-methyl-2-nitroaniline in analytical methods for detecting specific compounds in various samples (Faller et al., 1996).
Solubility and Solution Thermodynamics :
- The solubility and solution thermodynamics of 2-methyl-4-nitroaniline in various organic solvents are essential for its purification and theoretical studies, demonstrating its relevance in chemical engineering and solution chemistry (Li et al., 2016).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
Nitroanilines, in general, are known to interact with various enzymes and proteins in the body, altering their function and leading to various biological effects .
Mode of Action
It’s known that nitroanilines can undergo a series of reactions, including nitration, conversion from the nitro group to an amine, and bromination . These reactions can alter the structure and function of target molecules, leading to changes in biological activity .
Biochemical Pathways
Nitroanilines can potentially affect various biochemical pathways due to their reactivity and ability to form different metabolites .
Pharmacokinetics
The compound’s molecular weight (27805 g/mol) and physical properties (solid form, boiling point of 166-169°C) suggest that it may have certain bioavailability characteristics .
Result of Action
Nitroanilines can potentially cause various effects due to their reactivity and ability to form different metabolites .
Action Environment
Environmental factors such as temperature, pH, and presence of other molecules can influence the action, efficacy, and stability of 4-Iodo-5-methyl-2-nitroaniline. For instance, its storage temperature is ambient, suggesting that it is stable under normal environmental conditions .
properties
IUPAC Name |
4-iodo-5-methyl-2-nitroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IN2O2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLAZSRKCQDQBPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1I)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50625681 |
Source
|
| Record name | 4-Iodo-5-methyl-2-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50625681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
335349-58-1 |
Source
|
| Record name | 4-Iodo-5-methyl-2-nitrobenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=335349-58-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Iodo-5-methyl-2-nitroaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50625681 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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